DIMBOA

• CAS No.: 15893-52-4
• Product Name: DIMBOA
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C9H9NO5/c1-14-5-2-3-6-7(4-5)15-9(12)8(11)10(6)13/h2-4,9,12-13H,1H3
• Standard InChIKey: GDNZNIJPBQATCZ-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
• Melting Point: 168-169°C
• Physical Description: Solid
• Description: 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one, also known as dimboa or HBO, belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one participates in a number of enzymatic reactions. In particular, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be biosynthesized from diboa. 2, 4-Dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can also be converted into dimboa glucoside. Outside of the human body, 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and corn. This makes 2, 4-dihydroxy-7-methoxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products.; DIMBOA is a lactol that is DIBOA in which the hydrogen at position 7 is replaced by a methoxy group. It has been isolated from the maize plants. It has a role as a plant metabolite and an allelochemical. It is a lactol, a benzoxazine, an aromatic ether and a cyclic hydroxamic acid. It derives from a DIBOA.
• Synonyms: (±)-2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one; (±)-DIMBOA; 2,3-Dihydro-2,4-dihydroxy-7-methoxy-4H-1,4-benzoxazin-3-one; 2,4-Dihydroxy-3-keto-7-methoxy-1,4-benzoxazine; 2,4-Dihydroxy-7-methoxy-1,4-(2H)-benzoxazin-3-one; 2,4-Dihydroxy-7-metho
• PubChem Compound: 2358
• Last Modified: Nov 11 2021